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Compound of Interest

Compound Name: 3-Methoxycyclohexene

Cat. No.: B1595103

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, storage, and handling
precautions for 3-Methoxycyclohexene (CAS No. 2699-13-0). Adherence to these guidelines
is crucial for maintaining a safe laboratory environment and ensuring the integrity of research
and development activities.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 3-Methoxycyclohexene
is fundamental to its safe handling.[1][2][3][4]
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Molecular Formula

C7H120[1][2][3][4]

Molecular Weight 112.17 g/mol [1][2][3][4]

Appearance Colorless to almost colorless clear liquid[3]
Boiling Point 133 °C to 137.3°C at 760 mmHg[1][3]
Flash Point 26.9°C to 27°C[1][3]

Density / Specific Gravity

0.89 g/cm? to 0.92 (20/20)[1][3]

Refractive Index

1.4530-1.4570 to 1.46[1][3]

Vapor Pressure

8.78 mmHg at 25°C[1]

Hazard Identification and GHS Classification

3-Methoxycyclohexene is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor[2][3]
Skin corrosion/irritation 2 H315: Causes skin irritation[2]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation[2]
Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory 3

tract irritation

irritation[2]

Signal Word: Warning[2][3]
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Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
paramount to minimizing exposure risks.

Engineering Controls

e Use only outdoors or in a well-ventilated area.[5]
o Use explosion-proof electrical, ventilating, and lighting equipment.[3][5]

o Ensure adequate ventilation, especially in confined areas.[5]

Personal Protective Equipment

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

[5]
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[3][5]

e Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be required. However, if vapours or mists are generated, a suitable
respirator should be worn.[5]

General Hygiene

e Wash hands and any exposed skin thoroughly after handling.[5]
e Do not eat, drink, or smoke when using this product.
o Contaminated work clothing should not be allowed out of the workplace.

Storage Requirements

Proper storage of 3-Methoxycyclohexene is critical for maintaining its stability and preventing
hazardous situations.
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Storage Condition

Recommendation

Ventilation Store in a well-ventilated place.[3][5]

Keep cool.[3][5] Recommended storage
Temperature _

temperature <15°C in a cool and dark place.[3]
Container Keep container tightly closed.[3][5]

Incompatible Materials

Keep away from strong oxidizing agents.[5]

Ignition Sources

Keep away from heat, sparks, open flames, and

hot surfaces. No smoking.[3][5]

Grounding

Ground/bond container and receiving

equipment.[3][5]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route Immediate Action Follow-up

Remove Contaminated Clothing Wash Contaminated Clothing
Inhalation =

Hli=tioppeisise Seek Medical Attention

if Unwell

Remove Contact Lenses
if Present and Easy to Do

A/
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Eliminate Ignition Sources
(No Smoking, No Sparks, No Flames)

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Protective Clothing)

Contain Spill with
Inert Absorbent Material

Collect with Non-Sparking Tools
into a Closed Container

Dispose of Waste According to
Approved Procedures

Spill Cleaned

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Methoxycyclohexene: A Technical Guide to Safety,
Storage, and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595103#3-methoxycyclohexene-safety-storage-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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